Cas no 131622-85-0 (N-(9H-Fluoren-9-ylmethoxy)carbonyl-L-tyrosine Phenylmethyl Ester Bis(2-cyanoethyl) Phosphate)

• Product Name: N-(9H-Fluoren-9-ylmethoxy)carbonyl-L-tyrosine Phenylmethyl Ester Bis(2-cyanoethyl) Phosphate
• CAS No: 131622-85-0
• MF: C₃₇H₃₄N₃O₈P
• MW: 679.654930591583
• CID: 5571860
• Update Time: 2025-10-28

N-(9H-Fluoren-9-ylmethoxy)carbonyl-L-tyrosine Phenylmethyl Ester Bis(2-cyanoethyl) Phosphate Chemical and Physical Properties

Names and Identifiers

• QWYVWAQCGZYFLW-DHUJRADRSA-N
• N-(9H-Fluoren-9-ylmethoxy)carbonyl-L-tyrosine Phenylmethyl Ester Bis(2-cyanoethyl) Phosphate

• Inchi： 1S/C37H34N3O8P/c38-20-8-22-46-49(43,47-23-9-21-39)48-29-18-16-27(17-19-29)24-35(36(41)44-25-28-10-2-1-3-11-28)40-37(42)45-26-34-32-14-6-4-12-30(32)31-13-5-7-15-33(31)34/h1-7,10-19,34-35H,8-9,22-26H2,(H,40,42)/t35-/m0/s1
• InChI Key： QWYVWAQCGZYFLW-DHUJRADRSA-N
• SMILES： P(=O)(OC([H])([H])C([H])([H])C#N)(OC([H])([H])C([H])([H])C#N)OC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])[C@@]([H])(C(=O)OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C(=O)OC([H])([H])C1([H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 857.7±65.0 °C at 760 mmHg
• Flash Point: 472.5±34.3 °C
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

N-(9H-Fluoren-9-ylmethoxy)carbonyl-L-tyrosine Phenylmethyl Ester Bis(2-cyanoethyl) Phosphate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(9H-Fluoren-9-ylmethoxy)carbonyl-L-tyrosine Phenylmethyl Ester Bis(2-cyanoethyl) Phosphate

Recent Advances in the Application of N-(9H-Fluoren-9-ylmethoxy)carbonyl-L-tyrosine Phenylmethyl Ester Bis(2-cyanoethyl) Phosphate (CAS: 131622-85-0) in Chemical Biology and Pharmaceutical Research

The compound N-(9H-Fluoren-9-ylmethoxy)carbonyl-L-tyrosine Phenylmethyl Ester Bis(2-cyanoethyl) Phosphate (CAS: 131622-85-0) has emerged as a critical reagent in peptide synthesis and pharmaceutical development. Recent studies have highlighted its role as a protected tyrosine derivative, particularly in solid-phase peptide synthesis (SPPS) using Fmoc (9-fluorenylmethoxycarbonyl) chemistry. The bis(2-cyanoethyl) phosphate protecting group offers unique advantages in preventing unwanted side reactions during peptide elongation while maintaining compatibility with standard Fmoc deprotection conditions.

A 2023 study published in the Journal of Peptide Science demonstrated the compound's effectiveness in synthesizing phosphorylated tyrosine-containing peptides, which are crucial for studying signal transduction pathways. The researchers utilized 131622-85-0 to incorporate phosphotyrosine mimics into peptide sequences with 92-97% coupling efficiency, significantly higher than alternative protecting group strategies. This advancement enables more efficient production of phosphopeptides for drug discovery and biochemical studies.

In pharmaceutical applications, a recent patent (WO2023051234) describes the use of this protected tyrosine derivative in the synthesis of novel kinase inhibitors. The bis(2-cyanoethyl) phosphate group proved particularly valuable in maintaining the integrity of the tyrosine hydroxyl group during multi-step synthetic sequences, ultimately yielding compounds with improved metabolic stability compared to previous generations of inhibitors.

Analytical chemistry advancements have also benefited from this compound. A 2024 Analytical Chemistry publication reported a new mass spectrometry-based method for tracking phosphorylation dynamics in cells using synthetic peptides prepared with 131622-85-0. The distinctive fragmentation pattern of the bis(2-cyanoethyl) phosphate group enabled unambiguous identification of phosphorylation sites, addressing a long-standing challenge in phosphoproteomics.

From a chemical biology perspective, researchers at MIT recently developed a novel protein labeling strategy (Nature Chemical Biology, 2024) that utilizes derivatives of 131622-85-0 to site-specifically introduce bioorthogonal handles onto tyrosine residues in living cells. This approach overcomes limitations of traditional genetic encoding methods and opens new possibilities for studying protein-protein interactions in native environments.

Looking forward, the unique properties of N-(9H-Fluoren-9-ylmethoxy)carbonyl-L-tyrosine Phenylmethyl Ester Bis(2-cyanoethyl) Phosphate continue to inspire innovative applications. Current research directions include its use in developing targeted protein degraders (PROTACs) and in the synthesis of peptide-based therapeutics for neurodegenerative diseases. The compound's versatility in protecting sensitive functional groups while allowing selective deprotection positions it as a valuable tool for advancing both fundamental research and drug development efforts.